(2,5-Dichlorophenyl) 1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylate

• IUPAC Name: (2,5-dichlorophenyl) 1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C19H16Cl2N2O4S/c20-13-5-6-15(21)16(11-13)27-19(24)12-7-9-23(10-8-12)18-14-3-1-2-4-17(14)28(25,26)22-18/h1-6,11-12H,7-10H2
• InChI Key: AVBTUJFTKVDHTP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)OC2=C(C=CC(=C2)Cl)Cl)C3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C19H16Cl2N2O4S
• Molecular Weight: 439.3 g/mol

Description

(2,5-Dichlorophenyl) 1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylate, also known as DCPIB, is a chemical compound that has been widely used in scientific research for its unique properties. DCPIB is a potent inhibitor of volume-regulated anion channels (VRACs) and has been found to have several important applications in various fields of study.

Mechanism of Action

(2,5-Dichlorophenyl) 1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylate exerts its effects by inhibiting VRACs, which are ion channels that play a key role in cell volume regulation. VRACs are activated in response to changes in cell volume and allow for the efflux of chloride and other anions, which helps to restore cell volume. This compound blocks the activity of VRACs by binding to a specific site on the channel, preventing the efflux of chloride ions.
Biochemical and Physiological Effects:
This compound has been found to have several important biochemical and physiological effects. In addition to inhibiting VRACs, this compound has been shown to alter the activity of other ion channels, including calcium channels and potassium channels. This compound has also been found to modulate the activity of several enzymes, including protein kinase C and cyclooxygenase-2.

Advantages and Limitations for Lab Experiments

(2,5-Dichlorophenyl) 1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylate has several advantages for use in laboratory experiments. It is a potent and selective inhibitor of VRACs, which makes it a useful tool for studying the role of these channels in various biological processes. This compound is also relatively stable and has a long half-life, which allows for prolonged inhibition of VRACs. However, this compound has some limitations, including its potential for off-target effects and its relatively low solubility in aqueous solutions.

Future Directions

There are several future directions for research on (2,5-Dichlorophenyl) 1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylate. One area of interest is the development of more potent and selective inhibitors of VRACs, which could be used to further elucidate the role of these channels in various biological processes. Another area of interest is the use of this compound as a potential therapeutic agent for various diseases, including cancer and cardiovascular disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and to identify any potential side effects or toxicity associated with its use.

Synthesis Methods

(2,5-Dichlorophenyl) 1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylate can be synthesized through a multi-step process that involves the reaction of 2,5-dichlorophenyl isocyanate with 1,2-benzothiazole-3-thiol to form a key intermediate. This intermediate is then reacted with piperidine-4-carboxylic acid to produce this compound.

Scientific Research Applications

(2,5-Dichlorophenyl) 1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidine-4-carboxylate has been extensively studied in various scientific fields, including neuroscience, cancer research, and cardiovascular research. In neuroscience, this compound has been found to inhibit VRACs, which play a crucial role in neuronal swelling and cell death. In cancer research, this compound has been shown to inhibit the growth of cancer cells by disrupting their ion homeostasis. In cardiovascular research, this compound has been found to have a protective effect against ischemia-reperfusion injury.